Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-(9CI)
Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-(9CI)
Brand Name:
Vulcanchem
CAS No.:
112897-99-1
VCID:
VC20839905
InChI:
InChI=1S/C30H31N3O7/c1-37-22-12-8-20(9-13-22)30(19-6-4-3-5-7-19,21-10-14-23(38-2)15-11-21)39-18-24-26(34)27(35)28(40-24)33-17-16-25(31)32-29(33)36/h3-17,24,26-28,34-35H,18H2,1-2H3,(H2,31,32,36)/t24-,26-,27-,28-/m1/s1
SMILES:
COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=CC(=NC5=O)N)O)O
Molecular Formula:
C30H31N3O7
Molecular Weight:
545.6 g/mol
Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-(9CI)
CAS No.: 112897-99-1
Cat. No.: VC20839905
Molecular Formula: C30H31N3O7
Molecular Weight: 545.6 g/mol
* For research use only. Not for human or veterinary use.
![Cytidine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-(9CI) - 112897-99-1](/images/no_structure.jpg)
Specification
| CAS No. | 112897-99-1 |
|---|---|
| Molecular Formula | C30H31N3O7 |
| Molecular Weight | 545.6 g/mol |
| IUPAC Name | 4-amino-1-[(2R,3R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-3,4-dihydroxyoxolan-2-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C30H31N3O7/c1-37-22-12-8-20(9-13-22)30(19-6-4-3-5-7-19,21-10-14-23(38-2)15-11-21)39-18-24-26(34)27(35)28(40-24)33-17-16-25(31)32-29(33)36/h3-17,24,26-28,34-35H,18H2,1-2H3,(H2,31,32,36)/t24-,26-,27-,28-/m1/s1 |
| Standard InChI Key | SUENBDLQORXVMC-YULOIDQLSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OC[C@@H]4[C@H]([C@H]([C@@H](O4)N5C=CC(=NC5=O)N)O)O |
| SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=CC(=NC5=O)N)O)O |
| Canonical SMILES | COC1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=C(C=C3)OC)OCC4C(C(C(O4)N5C=CC(=NC5=O)N)O)O |
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